N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]-N-(tetrahydro-2-furanylmethyl)amine

• Molecular Formula: C18H28N2O3
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-[[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]methyl]-1-(oxolan-2-yl)methanamine
• InChI: InChI=1S/C18H28N2O3/c1-21-18-5-4-15(12-19-13-17-3-2-8-23-17)11-16(18)14-20-6-9-22-10-7-20/h4-5,11,17,19H,2-3,6-10,12-14H2,1H3
• InChI Key: IHMBPUQTSMTIKZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CNCC2CCCO2)CN3CCOCC3

Description

N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]-N-(tetrahydro-2-furanylmethyl)amine, also known as MMT, is a synthetic compound that has gained significant attention in the scientific community for its potential applications in various fields.

Mechanism of Action

N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]-N-(tetrahydro-2-furanylmethyl)amine acts as a potent and selective agonist of the mu-opioid receptor, which is a G protein-coupled receptor that is primarily responsible for mediating the analgesic effects of opioids. It also has a high affinity for the delta-opioid receptor, which is involved in the modulation of mood and emotional responses.
Biochemical and Physiological Effects:
This compound has been shown to produce potent analgesia in animal models, with a duration of action that is longer than that of morphine. It also exhibits antipsychotic properties, making it a potential candidate for the treatment of schizophrenia. Additionally, it has been shown to have anti-inflammatory effects, which could make it useful for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]-N-(tetrahydro-2-furanylmethyl)amine is its potency and selectivity for the mu-opioid receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes. However, one of the limitations of this compound is its potential for abuse, which could complicate its use in laboratory experiments.

Future Directions

There are several future directions for the study of N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]-N-(tetrahydro-2-furanylmethyl)amine. One area of research is the development of novel compounds that are based on the structure of this compound but have improved pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic applications of this compound, particularly in the treatment of pain, schizophrenia, and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
In conclusion, this compound is a synthetic compound that has shown significant potential for various scientific research applications. Its potent analgesic, antipsychotic, and anti-inflammatory properties make it a promising candidate for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]-N-(tetrahydro-2-furanylmethyl)amine is synthesized through a multistep process that involves the reaction of 4-methoxybenzaldehyde with morpholine and formaldehyde, followed by the addition of tetrahydrofurfurylamine. The final product is obtained through purification and isolation processes, yielding a white crystalline powder.

Scientific Research Applications

N-[4-methoxy-3-(4-morpholinylmethyl)benzyl]-N-(tetrahydro-2-furanylmethyl)amine has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery. It has been shown to have antipsychotic, analgesic, and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases.